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Compound of Interest

Compound Name: TRIS-d11

Cat. No.: B1591442 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for TRIS-d11
(Tris(hydroxymethyl)aminomethane-d11), a deuterated analog of the common biological buffer,

TRIS. Understanding the safety and handling requirements of this compound is paramount for

ensuring laboratory safety and the integrity of experimental outcomes. This document compiles

available data from safety data sheets (SDS) and product information pages from various

suppliers to offer a detailed perspective for researchers and professionals in drug development.

Physicochemical and Safety Data at a Glance
For ease of reference and comparison, the following tables summarize the key quantitative

data available for TRIS-d11 and its non-deuterated form, TRIS. It is important to note that the

safety profile of TRIS-d11 is expected to be very similar to that of TRIS, and in the absence of

specific data for the deuterated compound, data for TRIS is provided as a close surrogate.

Table 1: Physical and Chemical Properties
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Property TRIS-d11
TRIS (for
comparison)

Source(s)

Molecular Formula C4D11NO3 (CH2OH)3CNH2 [1][2]

Molecular Weight 132.20 g/mol 121.14 g/mol [2][3]

Appearance
White to off-white

crystalline solid
White crystalline solid [3][4][5]

Melting Point 162-165 °C 169 °C [1][4]

Boiling Point
219-220 °C at 10

mmHg
288 °C (decomposes) [1][4]

Density

1.137 g/mL at 25 °C

(for 1M solution in

D2O)

1.32 g/cm³ at 20 °C [6][7][8]

pH 10.5 - 12 10 - 11 (5% solution) [4]

Solubility Soluble in water
80 g/100 ml in water

at 20°C
[5][9]

Table 2: Toxicological Data

Endpoint Value Species Source(s)

LD50 Oral (TRIS) 5900 mg/kg Rat [9][10]

Repeated Dose

Toxicity (TRIS)

No observed adverse

effect level - 1,000

mg/kg

Rat (Oral) [4]

Table 3: Hazard Identification and Classification
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Hazard Statement GHS Classification Source(s)

H315: Causes skin irritation Skin Irritant, Category 2 [6][11][12]

H319: Causes serious eye

irritation
Eye Irritant, Category 2A [6][11][12]

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

(Single Exposure), Category 3
[3][11][12]

Experimental Protocols
Detailed experimental protocols for the toxicological assessment of TRIS-d11 are not readily

available in the public domain. The provided toxicological data for the non-deuterated TRIS is

based on standardized OECD (Organisation for Economic Co-operation and Development)

guidelines for toxicity testing. For instance, the oral LD50 value is typically determined using a

protocol similar to OECD Guideline 423 (Acute Oral toxicity – Acute Toxic Class Method).

Repeated dose toxicity studies generally follow protocols like OECD Guideline 407 (Repeated

Dose 28-day Oral Toxicity Study in Rodents).

Signaling Pathways and Workflows
To ensure safe handling and response in case of an incident, a clear workflow is essential. The

following diagram illustrates a general workflow for responding to a chemical spill in a

laboratory setting.
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General Chemical Spill Response Workflow

Chemical Spill Occurs

Assess the Situation
(Identify substance, quantity, and immediate risks)

Evacuate Immediate Area
(If necessary)

Notify Supervisor and/or
Emergency Response Team Small, Contained Spill?

Contain and Clean Up Spill
(Using appropriate PPE and spill kit)

Yes

Await Emergency Response

No

Decontaminate Area and Equipment

Dispose of Waste Properly

Document the Incident

End of Response

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps for a safe and effective response to a chemical spill

in a laboratory.

First Aid Measures
In the event of exposure to TRIS-d11, the following first aid measures should be taken.[4] A

copy of the safety data sheet should be available for the attending physician.[4]

After Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration

and consult a physician.[4]

After Skin Contact: Wash the affected area with soap and plenty of water. Consult a

physician if irritation persists.[4]

After Eye Contact: Rinse the eyes with water as a precaution.[4]

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[4]

Handling and Storage
Proper handling and storage are crucial to maintain the quality of TRIS-d11 and ensure a safe

laboratory environment.

Handling: Avoid formation of dust and aerosols.[4] Use in a well-ventilated area and wear

appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat.[11]

Storage: Store in a cool, dry place away from light and moisture.[2][13] Keep the container

tightly closed.[3] The product is hygroscopic.[3][10]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4]

Hazardous Decomposition Products: Combustion may produce carbon oxides (CO, CO2)

and nitrogen oxides.[4]
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Special Protective Equipment: Firefighters should wear self-contained breathing apparatus.

[4]

This guide is intended to provide a summary of available safety information for TRIS-d11. It is

not a substitute for a thorough review of the complete Safety Data Sheet provided by the

supplier and adherence to all institutional safety protocols. Always consult the most up-to-date

SDS for the specific product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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